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Compound of Interest

Compound Name: Potassium sodium carbonate

Cat. No.: B087327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the solubility of potassium sodium carbonate in

aqueous solutions, providing a comprehensive overview for professionals in research,

scientific, and drug development fields. This document summarizes key quantitative data,

details experimental protocols for solubility determination, and presents visual representations

of the underlying principles and workflows.

Introduction
Potassium sodium carbonate, a mixed alkali metal carbonate, is a compound of interest in

various chemical and pharmaceutical processes. Its solubility in aqueous solutions is a critical

parameter for process design, optimization, and control, particularly in applications such as

crystallization, formulation development, and analytical chemistry. Understanding the phase

equilibrium of the potassium carbonate-sodium carbonate-water ternary system is fundamental

to predicting the behavior of these salts in solution under varying temperature and

concentration conditions.

Quantitative Solubility Data
The solubility of potassium sodium carbonate in water is influenced by temperature and the

relative concentrations of the individual carbonate salts. The following tables summarize the

solubility data for the ternary system K₂CO₃-Na₂CO₃-H₂O at different temperatures, as

determined by the isothermal dissolution equilibrium method.
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Table 1: Solubility Data for the K₂CO₃-Na₂CO₃-H₂O System at 323.15 K (50°C)[1]

Liquid Phase Composition (mass fraction,
w)

Solid Phase Composition

w(Na₂CO₃) w(K₂CO₃)

0.3110 0.0000

0.2112 0.1823

0.1215 0.3412

0.0613 0.4781

0.0613 0.4781

0.0415 0.5218

0.0213 0.5614

0.0213 0.5614

0.0000 0.5961

Table 2: Solubility Data for the K₂CO₃-Na₂CO₃-H₂O System at 343.15 K (70°C)[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.scribd.com/document/500526395/j-jct-2017-01-001
https://www.scribd.com/document/500526395/j-jct-2017-01-001
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liquid Phase Composition (mass fraction,
w)

Solid Phase Composition

w(Na₂CO₃) w(K₂CO₃)

0.3190 0.0000

0.2234 0.1856

0.1387 0.3467

0.0721 0.4893

0.0721 0.4893

0.0512 0.5432

0.0298 0.5911

0.0298 0.5911

0.0000 0.6254

Table 3: Solubility Data for the K₂CO₃-Na₂CO₃-H₂O System at 363.15 K (90°C)[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.scribd.com/document/500526395/j-jct-2017-01-001
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liquid Phase Composition (mass fraction,
w)

Solid Phase Composition

w(Na₂CO₃) w(K₂CO₃)

0.3270 0.0000

0.2356 0.1901

0.1523 0.3521

0.0825 0.5012

0.0825 0.5012

0.0611 0.5643

0.0387 0.6201

0.0387 0.6201

0.0000 0.6543

Experimental Protocols
The determination of the solid-liquid phase equilibrium for the potassium carbonate-sodium

carbonate-water system is crucial for obtaining accurate solubility data. The primary method

employed is the isothermal dissolution equilibrium method.

Isothermal Dissolution Equilibrium Method
This method involves equilibrating a supersaturated solution of the mixed salts at a constant

temperature until the system reaches a state where the composition of the liquid phase

remains constant over time.

Apparatus:

Jacketed glass cell with a magnetic stirrer.[2][3]

Temperature-controlled water bath.[2][3]

Sampler for liquid phase extraction.[2][3]
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Temperature sensor.[2]

Procedure:

Preparation of the Saturated Solution: A mixture of potassium carbonate, sodium carbonate,

and deionized water is placed in the jacketed glass cell. The amounts of the salts are in

excess of their expected solubility at the experimental temperature to ensure a solid phase is

present at equilibrium.

Equilibration: The slurry is continuously agitated using a magnetic stirrer, and the

temperature is maintained at the desired setpoint by circulating water from the temperature-

controlled bath through the jacket of the cell. The system is allowed to equilibrate for a

sufficient period, typically several hours, to ensure that the dissolution and crystallization

rates become equal.

Sampling: Once equilibrium is reached, the stirring is stopped to allow the solid phase to

settle. A sample of the clear supernatant liquid phase is carefully withdrawn using a pre-

heated sampler to prevent crystallization upon cooling.

Analysis of the Liquid Phase: The concentrations of potassium (K⁺) and sodium (Na⁺) ions in

the collected liquid sample are determined using appropriate analytical techniques.

Identification of the Solid Phase: The solid phase in equilibrium with the saturated solution is

separated and identified using techniques such as X-ray diffraction (XRD) to determine its

composition (e.g., Na₂CO₃·H₂O, K₂CO₃·Na₂CO₃, or K₂CO₃·1.5H₂O).[1]

Analytical Techniques for Ion Concentration
Determination
Accurate determination of the potassium and sodium ion concentrations in the liquid phase is

critical for constructing the phase diagram. Common analytical methods include:

Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES): A robust and

sensitive technique for multi-elemental analysis.[4][5] The liquid sample is nebulized and

introduced into an argon plasma, which excites the atoms. The characteristic wavelengths of

light emitted as the atoms return to their ground state are measured to determine the
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concentration of each element.[4] Recommended emission lines for analysis are Na 589.592

nm and K 766.490 nm.[4][6]

Flame Photometry: A simpler and more traditional method suitable for the analysis of alkali

metals.[7] The sample solution is aspirated into a flame, and the intensity of the colored light

emitted by the excited sodium and potassium atoms is measured.[7]

Ion-Selective Electrodes (ISE): Potentiometric sensors that respond selectively to the activity

of specific ions in a solution.[7]

Visualizations
The following diagrams illustrate the experimental workflow for determining the solubility of

potassium sodium carbonate and the phase equilibrium relationships in the ternary system.
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Caption: Experimental workflow for the isothermal dissolution equilibrium method.
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Caption: Relationship between variables in the K₂CO₃-Na₂CO₃-H₂O system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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